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Introduction

Volemitol, a seven-carbon sugar alcohol (heptitol) known chemically as D-glycero-D-manno-
heptitol, is a significant, yet often overlooked, player in the carbon metabolism of a select group
of plants.[1][2] While not as ubiquitous as hexitols like sorbitol and mannitol, volemitol serves
critical physiological functions in certain plant genera, most notably Primula.[1][2][3] This
technical guide provides a comprehensive overview of the current understanding of volemitol's
role in plant metabolism, its biosynthesis, transport, and putative function in stress response,
supported by available quantitative data and detailed experimental methodologies.

Physiological Functions of Volemitol

In plants where it is present, volemitol is not a minor metabolite but a central component of
carbon economy. Its primary physiological roles include:

e Primary Photosynthetic Product: 14CO2 pulse-chase experiments have demonstrated that
volemitol is a major product of photosynthesis in Primula species, with its synthesis closely
following that of its precursor, sedoheptulose.[1][3][4]

» Phloem-Mobile Carbohydrate: Volemitol is a prominent carbohydrate transported in the
phloem, the plant's vascular tissue responsible for distributing sugars from photosynthetic
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source leaves to non-photosynthetic sink tissues.[1][3][5] This indicates its crucial role in
carbon allocation throughout the plant.

o Storage Carbohydrate: The high concentrations of volemitol found in the leaves of Primula
species suggest its function as a significant storage form of carbon and reducing power.[1][2]
As a sugar alcohol, it is more reduced than its corresponding sugar, thus storing more
energy per carbon atom.

Quantitative Data on Volemitol Distribution

The accumulation of volemitol can be substantial in certain plant tissues. The following tables
summarize the available quantitative data for volemitol and related carbohydrates in Primula
species.

Table 1: Carbohydrate Concentrations in Leaves of Primula Species

. Volemitol (mglg Sedoheptulose Sucrose (mglg
Plant Species ) . .
fresh weight) (mglg fresh weight) fresh weight)
Primula x polyantha up to 50 36 4
Primula elatior (Oxlip) 2312 14 +1 1.0+0.1
Primula juliae 333 212 1.2+0.1

Data sourced from Héfliger et al., 1999.[1][2][4]

Table 2: Composition of Phloem Sap in Primula x polyantha

Carbohydrate Proportion (mol/mol %)
Sucrose ~63%
Volemitol ~24%
Other ~13%

Data sourced from Hafliger et al., 1999.[1][3][4]
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Biosynthesis and Degradation of Volemitol
Biosynthesis

The primary biosynthetic pathway for volemitol in plants involves the reduction of the ketose
sugar, sedoheptulose. This reaction is catalyzed by a novel enzyme, NADPH-dependent
sedoheptulose reductase.[1][3][4]

Key Enzyme: Sedoheptulose Reductase

o Cofactor: NADPH[1][3][4]

e Substrate: Sedoheptulose (Apparent Km = 21 mM)[1][3][4]
e pH Optimum: 7.0 - 8.0[1][3][4]

» Specificity: Highly specific for sedoheptulose. It does not act on other seven-carbon sugars
like D-glycero-D-manno-heptose, mannoheptulose, or coriose.[2]

The biosynthesis of volemitol is a critical branch of carbohydrate metabolism in Primula,
diverting carbon from the Calvin cycle (where sedoheptulose-7-phosphate is an intermediate)
towards the production of this sugar alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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